molecular formula C10H10N2O2S B8418184 3-Amino-4-methoxybenzo[b]thiophene-2-carboxamide

3-Amino-4-methoxybenzo[b]thiophene-2-carboxamide

Cat. No. B8418184
M. Wt: 222.27 g/mol
InChI Key: FOQFWIJPALEBGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-4-methoxybenzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C10H10N2O2S and its molecular weight is 222.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Amino-4-methoxybenzo[b]thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Amino-4-methoxybenzo[b]thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Amino-4-methoxybenzo[b]thiophene-2-carboxamide

Molecular Formula

C10H10N2O2S

Molecular Weight

222.27 g/mol

IUPAC Name

3-amino-4-methoxy-1-benzothiophene-2-carboxamide

InChI

InChI=1S/C10H10N2O2S/c1-14-5-3-2-4-6-7(5)8(11)9(15-6)10(12)13/h2-4H,11H2,1H3,(H2,12,13)

InChI Key

FOQFWIJPALEBGP-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=CC=C1)SC(=C2N)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium amide in liquid ammonia is prepared as described by Unangst P. C., Carethers M. E., J. Heterocyclic. Chem. 21, 709 (1984), from lithium metal ribbon (0.16 g, 23 mmol). A solution of methyl 3-amino-4-methoxybenzo[b]thiophene-2-carboxylate (1.3 g, 5.5 mmol) [Beck J. R., supra] in 10 mL of tetrahydrofuran is added dropwise. The mixture is stirred for 18 hours as the excess ammonia is permitted to evaporate. The residue is treated with 250 g of ice and water. The solid product is filtered, washed with water, and recrystallized from aqueous ethanol to yield 0.70 g (58%) of product; mp=151°-153° C.
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